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Introduction:

Prohexadione-calcium (Pro-Ca) is a widely utilized plant growth regulator that effectively

suppresses vegetative growth in a variety of plant species. Its primary mode of action is the

inhibition of gibberellin (GA) biosynthesis, which leads to reduced cell elongation and

consequently, more compact plant growth.[1][2][3] This characteristic makes it a valuable tool in

agricultural and horticultural practices for managing plant size, improving canopy light

penetration, and in some cases, enhancing crop load and disease resistance.[1][4] These

notes provide detailed protocols and application guidelines for the use of Prohexadione-

calcium in controlling vegetative growth, based on scientific literature.

Mechanism of Action
Prohexadione-calcium acts as a structural mimic of 2-oxoglutaric acid, a co-substrate for

several dioxygenase enzymes involved in the late stages of gibberellin biosynthesis.

Specifically, Pro-Ca targets and inhibits GA 3β-hydroxylase, the enzyme responsible for

converting inactive GAs (like GA20 and GA9) into their biologically active forms (such as GA1

and GA4). By blocking this crucial step, the production of growth-promoting gibberellins is

significantly reduced, resulting in decreased internode elongation and shoot growth. Beyond
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gibberellin synthesis, Pro-Ca can also influence other metabolic pathways, including flavonoid

metabolism and ethylene biosynthesis, which contributes to its multifunctional effects like

increased pathogen resistance and enhanced fruit set.
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Caption: Prohexadione-Ca inhibits the final step of active gibberellin synthesis.

Quantitative Data Summary
The efficacy of Prohexadione-calcium is dependent on the plant species, vigor, application

timing, and concentration. The following tables summarize quantitative data from various

studies.

Table 1: Effect of Prohexadione-Calcium on Apple Trees (Malus domestica)
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Cultivar
Concentration
(mg/L)

Application
Timing

Effect on
Shoot Growth

Reference

'Golden

Delicious'

~144 mg/L

(initial), ~96 mg/L

(subsequent)

5 applications at

~21 day

intervals, starting

at 1-2 inch shoot

growth

44% reduction in

shoot length

Various
250 (cumulative

dose)

Single or multiple

sprays starting at

petal fall or within

10 days

Season-long

control of

vigorous shoot

growth

'Gala', 'Marshall

Mac', 'Empire',

'Jonagold', 'Red

Delicious'

188 (initial), 125

(subsequent)

7, 28, and 56

days after petal

fall

Significant

reduction in

vegetative

growth, varied by

cultivar

'Lapins',

'Sweetheart'

(Sweet Cherry)

150 - 250

Single

application when

shoots are 15 cm

long

Significant

reduction in

terminal shoot

elongation

Table 2: Effect of Prohexadione-Calcium on Herbaceous Plants
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Plant Species
Concentration
(mg/L)

Application
Method

Key Results Reference

'Maehyang'

Strawberry

50, 100, 150,

200

Foliar Spray or

Drench

Higher

concentrations

suppressed

mother plant

petiole length.

50-100 mg/L

(drench) and

100-150 mg/L

(foliar) increased

runner plant

production.

Cucumber 15, 30, 45, 60
Foliar Spray (2

applications)

30 mg/L was

most effective,

increasing yield

and vegetative

development.

Higher doses

(45, 60 mg/L)

decreased plant

height and

internode length.

Rice

('Ilpumbyeo')
10, 20 Foliar Spray

Decreased

internode and

stem length.

Increased stem

breaking force.

Roselle 100, 200, 300 Foliar Spray Plant height was

significantly

shorter than

untreated

controls, with

300 mg/L

causing the
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greatest

reduction.

Kabuli Chickpea
750, 1500, 3000,

4500
Foliar Spray

No significant

impact on final

plant height due

to growth

resumption 2-3

weeks after

application.

Table 3: Effect of Prohexadione-Calcium on Turfgrass

Grass Species
Application
Rate (g a.i./ha)

Application
Schedule

Effect on
Growth

Reference

Japanese Lawn

Grass
165.0 + 165.0 Two applications

Reduced shoot

growth, improved

sod quality

Broadleaf Carpet

Grass

55.0 + 55.0 +

55.0

Three

applications

Reduced shoot

growth, improved

sod quality

Kentucky

Bluegrass,

Perennial

Ryegrass

140 to 670 Not specified
Reduced leaf

biomass

Experimental Protocols
Below are detailed methodologies for key experiments involving Prohexadione-calcium

application for vegetative growth control.

Protocol 1: Vegetative Growth Control in Apple Trees
Objective: To evaluate the effect of a season-long Pro-Ca program on shoot growth, pruning

weight, and yield of mature, vigorous apple trees.
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Plant Material: Vigorously growing 'Golden Delicious'/'M.111' apple trees.

Experimental Design: Randomized complete block design.

Treatments:

Untreated Control.

Season-long Pro-Ca program.

Application Protocol:

Begin applications when new shoot growth reaches 1 to 2 inches.

Prepare a solution of Pro-Ca (e.g., Apogee® or Kudos® 27.5 WDG). A common starting

rate is 6 to 12 oz per 100 gallons of water (approximately 720 to 1440 mg/L of formulated

product). A water conditioner is recommended in areas with hard water.

Include a non-ionic surfactant at a concentration of 1 pt per 100 gallons.

Apply as a foliar spray, ensuring thorough coverage of the tree canopy.

Reapply at sequential intervals, for example, every 21 days for a total of 5 applications

over the growing season. Adjust the rate in subsequent applications if necessary based on

tree vigor.

Important: Do not tank-mix with calcium chloride, calcium nitrate, or boron.

Data Collection:

Shoot Length: At the end of the growing season (during dormancy), randomly select and

measure the length of terminal shoots from the current season's growth.

Pruning Weight: Weigh the wood removed during dormant pruning for each tree.

Yield and Fruit Set: At harvest, record the total yield per tree and the number of fruit to

calculate fruit density.
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Fruit Quality: Assess average fruit weight, soluble solids, and firmness.

Statistical Analysis: Analyze data using ANOVA to determine treatment effects.

Protocol 2: Propagation Efficiency in Strawberry Mother
Plants

Objective: To determine the optimal application method and concentration of Pro-Ca to inhibit

vegetative growth of mother plants and enhance the production of runner plants.

Plant Material: 'Maehyang' strawberry mother plants.

Experimental Design: Completely randomized design with treatments varying by application

method and concentration.

Treatments:

Control (water only).

Pro-Ca Foliar Spray: 50, 100, 150, 200 mg/L.

Pro-Ca Drench: 50, 100, 150, 200 mg/L.

Application Protocol:

Apply treatments a single time, 30 days after transplanting the mother plants.

For foliar spray, use a hand sprayer to apply 35 mL of the respective Pro-Ca solution per

plant, ensuring complete coverage.

For drench application, slowly pour 35 mL of the respective Pro-Ca solution into the

growing medium of each plant.

Data Collection (at 15 weeks post-treatment):

Mother Plant Growth: Measure petiole length and crown diameter.
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Runner Production: Count the total number of runners and runner plants produced per

mother plant.

Runner Length: Measure the length of the runners.

Biomass: Determine the fresh and dry weights of the mother plant, runners, and individual

runner plants (1st, 2nd, 3rd).

Statistical Analysis: Use ANOVA to compare the effects of application method and

concentration on the measured parameters.

Treatment Application

Data Collection

Plant Material
(e.g., Apple Trees, Strawberry Plants)

Prepare Prohexadione-Ca Solutions
(Varying Concentrations)

Foliar Spray Soil Drench Control (Water)

Incubation / Growth Period
(e.g., Full Growing Season)

Vegetative Growth
(Shoot Length, Height)

Reproductive Growth
(Yield, Fruit Set)

Biomass
(Fresh/Dry Weight)

Statistical Analysis
(ANOVA)
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Caption: General experimental workflow for evaluating Prohexadione-Ca effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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